Cas no 1509337-79-4 (2-(1-methyl-1H-indol-3-yl)ethanimidamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)ethanimidamide
• CAS No: 1509337-79-4
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5941350
• PubChem ID: 83676359
• Update Time: 2025-06-11

2-(1-methyl-1H-indol-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)ethanimidamide
• 1509337-79-4
• EN300-1781183

• Inchi： 1S/C11H13N3/c1-14-7-8(6-11(12)13)9-4-2-3-5-10(9)14/h2-5,7H,6H2,1H3,(H3,12,13)
• InChI Key： LICNAAKFDFQBSR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(=N)N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)ethanimidamide

Introduction to 2-(1-methyl-1H-indol-3-yl)ethanimidamide (CAS No. 1509337-79-4)

2-(1-methyl-1H-indol-3-yl)ethanimidamide, with the CAS number 1509337-79-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted indole moiety and an amidine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic drugs. The presence of the 1-methyl-1H-indol-3-yl group in 2-(1-methyl-1H-indol-3-yl)ethanimidamide suggests that it may exhibit similar biological properties to other indole derivatives, such as anti-inflammatory, antitumor, and neuroprotective effects. Recent studies have highlighted the importance of indole derivatives in the development of new therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

The amidine functional group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets. This property makes 2-(1-methyl-1H-indol-3-yl)ethanimidamide a promising candidate for drug discovery and development. Amidines are often used in the design of inhibitors for enzymes such as carbonic anhydrase, histone deacetylase (HDAC), and protein kinases, which are key targets in many disease pathways.

In terms of its chemical synthesis, 2-(1-methyl-1H-indol-3-yl)ethanimidamide can be prepared through a series of well-established organic reactions. One common approach involves the condensation of 1-methylindole with an appropriate amidine precursor. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

Recent research has focused on evaluating the biological activities of 2-(1-methyl-1H-indol-3-yl)ethanimidamide. In vitro studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis. These findings suggest that 2-(1-methyl-1H-indol-3-yl)ethanimidamide may have potential as a novel anticancer agent.

Beyond its antiproliferative properties, 2-(1-methyl-1H-indol-3-yl)ethanimidamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 2-(1-methyl-1H-indol-3-yl)ethanimidamide have also been studied to assess its suitability as a therapeutic agent. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be required to improve its bioavailability and reduce potential side effects.

In conclusion, 2-(1-methyl-1H-indol-3-yl)ethanimidamide (CAS No. 1509337-79-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.